1-[3-oxo-3-(2-phenyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one

• IUPAC Name: 1-[3-oxo-3-(2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one
• InChI: InChI=1S/C21H26N4O2/c26-19-9-5-2-6-12-24(19)14-11-20(27)25-13-10-17-18(15-25)23-21(22-17)16-7-3-1-4-8-16/h1,3-4,7-8H,2,5-6,9-15H2,(H,22,23)
• InChI Key: KKKVARYVKLZIMC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CCC(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridine derivatives, such as the compound , involves multicomponent reactions that can include the combination of imidazo[1,5-a]pyridine carbenes with phthalaldehydes and dimethyl acetylenedicarboxylate (DMAD) under mild conditions to produce novel fused tricyclic derivatives. These reactions provide unique approaches to fused azepine derivatives that are not easily accessible by other methods, demonstrating the complexity and versatility of synthetic routes available for these compounds (Pan et al., 2011).

Molecular Structure Analysis

The molecular structure of imidazo[4,5-c]pyridine derivatives reveals a tricyclic system that incorporates imidazo and pyridine rings. This structural complexity is further highlighted by the fluorescent properties of these compounds, with some derivatives exhibiting long emission wavelengths and high fluorescence quantum yields, indicating their potential utility in optical applications (Pan et al., 2011).

Chemical Reactions and Properties

Imidazo[4,5-c]pyridine derivatives participate in various chemical reactions, including selective C-acylation, which is a key step in synthesizing complex molecules by introducing various substituents to the imidazo[4,5-c]pyridine core. These reactions underscore the reactivity and functional versatility of these compounds, enabling the synthesis of a wide range of derivatives with diverse chemical properties (Masurier et al., 2012).

Physical Properties Analysis

The physical properties of imidazo[4,5-c]pyridine derivatives, such as solubility, melting point, and fluorescence, are closely tied to their molecular structure. The fluorescent properties, in particular, suggest these compounds could serve as optical sensors or in materials science, where their emission properties can be utilized (Pan et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity towards various chemical reagents, stability under different conditions, and the ability to undergo specific reactions, are critical for understanding the utility of imidazo[4,5-c]pyridine derivatives in synthetic chemistry. Their reactivity patterns enable the construction of complex molecular architectures, demonstrating their significance in organic synthesis and potential pharmaceutical applications (Masurier et al., 2012).